1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine” is a complex organic molecule that contains several functional groups . It has a piperidine ring, which is a six-membered ring with one nitrogen atom, and a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the piperidine and thiazole rings in separate steps, followed by their connection via a methylene (-CH2-) bridge . The exact methods and reagents used would depend on the specific synthetic route chosen by the chemist .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the piperidine and thiazole rings, as well as the chlorine atom attached to the thiazole ring . The exact three-dimensional structure would depend on the specific arrangement of these groups in space .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the nitrogen and sulfur atoms in the thiazole ring, as well as the chlorine atom . These atoms are electronegative and can participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorine atom could increase its polarity, affecting its solubility in different solvents .Scientific Research Applications
Medicinal Chemistry and Drug Development
1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine exhibits potential as a scaffold for designing novel drugs. Researchers explore its interactions with biological targets, aiming to develop therapeutic agents. For instance, modifications to this core structure could lead to potent antiviral, antibacterial, or anticancer compounds. Molecular docking studies can guide the design process .
Anti-HIV-1 Agents
In the context of HIV research, this compound has been investigated for its anti-HIV-1 activity. Scientists study its binding affinity to viral enzymes or receptors, seeking insights into inhibitory mechanisms. Rational drug design based on this scaffold may yield promising anti-HIV agents .
Thiazole Derivatives in Agriculture
Thiazoles, including 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine, have applications in agriculture. They exhibit antifungal properties, making them potential candidates for crop protection. Researchers explore their effects on plant pathogens and evaluate their safety for agricultural use .
Material Science and Organic Electronics
Thiazole derivatives find applications in organic electronics due to their π-conjugated structures. Researchers investigate their electrical conductivity, photoluminescence, and charge transport properties. These compounds may serve as components in organic light-emitting diodes (OLEDs), solar cells, or field-effect transistors .
Coordination Chemistry and Metal Complexes
The thiazole moiety in 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine can coordinate with metal ions. Scientists synthesize metal complexes by reacting this compound with appropriate metal salts. These complexes may exhibit interesting properties, such as luminescence or catalytic activity .
Biochemical Studies and Enzyme Inhibition
Researchers explore the interaction of this compound with enzymes. By understanding its binding modes and inhibitory effects, they gain insights into enzymatic processes. For instance, inhibition of specific enzymes involved in disease pathways could lead to therapeutic interventions .
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, like 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine, are often involved in various biological activities . The specific targets of this compound would depend on its exact structure and any functional groups present.
Mode of Action
The mode of action would depend on the compound’s specific targets. For example, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .
Biochemical Pathways
Thiazole compounds can affect various biochemical pathways depending on their specific targets. For instance, some thiazole compounds have been found to interfere with the growth hormone/insulin-like growth factor (GH/IGF) pathway .
Pharmacokinetics
These properties would be influenced by factors such as the compound’s solubility, stability, and molecular weight .
Result of Action
The molecular and cellular effects of 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine’s action would depend on its specific targets and mode of action. For example, if the compound interacts with DNA and causes double-strand breaks, this could lead to cell death .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine. For instance, the compound’s stability could be affected by storage conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-5-[(2,6-dimethylpiperidin-1-yl)methyl]-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17ClN2S/c1-8-4-3-5-9(2)14(8)7-10-6-13-11(12)15-10/h6,8-9H,3-5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATOYDZGNWZGHOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1CC2=CN=C(S2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2,6-dimethylpiperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.